N-((1-(thiophen-3-yl)cyclopentyl)methyl)-2-(m-tolyl)acetamide

• IUPAC Name: 2-(3-methylphenyl)-N-[(1-thiophen-3-ylcyclopentyl)methyl]acetamide
• InChI: InChI=1S/C19H23NOS/c1-15-5-4-6-16(11-15)12-18(21)20-14-19(8-2-3-9-19)17-7-10-22-13-17/h4-7,10-11,13H,2-3,8-9,12,14H2,1H3,(H,20,21)
• InChI Key: VUTHESJOBUYWOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCC2(CCCC2)C3=CSC=C3
• Molecular Formula: C19H23NOS
• Molecular Weight: 313.5 g/mol

Description

N-((1-(thiophen-3-yl)cyclopentyl)methyl)-2-(m-tolyl)acetamide, also known as CP 47,497, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in the 1980s by Pfizer researchers and has since been the subject of numerous scientific studies.

Scientific Research Applications

Synthesis and Structural Analysis

Studies have focused on synthesizing novel heterocyclic amide derivatives and analyzing their structures through techniques like FT-IR, NMR spectroscopy, and X-ray crystallography. For instance, Sukriye Cakmak et al. (2022) detailed the synthesis and structural investigation of a related compound, emphasizing the importance of understanding the molecular structure for potential applications in medicinal chemistry (Cakmak et al., 2022).

Biological Evaluation

Research has extended into evaluating the biological activities of these compounds, including their antimicrobial and antioxidant properties. The aforementioned study by Cakmak et al. also explored the compound's interactions with DNA bases and its moderate antioxidant activity, alongside significant antimicrobial efficacy against various bacterial strains and yeasts (Cakmak et al., 2022).

Anticancer Activity

Other derivatives have been studied for their anticancer potential. A. Evren et al. (2019) synthesized thiazole derivatives and investigated their antitumor activities against human lung adenocarcinoma cells, revealing selectivity and apoptosis-inducing capabilities of certain compounds (Evren et al., 2019).

Mechanism of Action Studies

Mechanistic studies have also been conducted to understand how these compounds interact with biological targets. Khawla Boudebbous et al. (2021) investigated the free radical scavenging mechanisms of a 1-amidoalkyl-2-naphthol derivative, offering insights into its potent antioxidant capabilities through computational and in vitro methods (Boudebbous et al., 2021).

Optoelectronic Properties

Explorations into the optoelectronic properties of related compounds, such as thiazole-based polythiophenes, have been conducted by P. Camurlu and N. Guven (2015), who synthesized and characterized monomers for conducting polymer applications, demonstrating the potential of these compounds in materials science (Camurlu & Guven, 2015).